Cas no 215815-10-4 (1-Benzyl-3-ethyl-6-bromo-1H-indazole)

• Product Name: 1-Benzyl-3-ethyl-6-bromo-1H-indazole
• CAS No: 215815-10-4
• MF: C₁₆H₁₅BrN₂
• MW: 315.207702875137
• CID: 2120565
• Update Time: 2023-08-04

1-Benzyl-3-ethyl-6-bromo-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-6-bromo-3-ethyl-1H-indazole
• PTINMYFLLIUAIX-UHFFFAOYSA-N
• 6-bromo-1-benzyl-3ethyl-1H-indazole
• 1-Benzyl-3-ethyl-6-bromo-1H-indazole
• 1h-indazole,6-bromo-3-ethyl-1-(phenylmethyl)-

• Inchi： 1S/C16H15BrN2/c1-2-15-14-9-8-13(17)10-16(14)19(18-15)11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3
• InChI Key： PTINMYFLLIUAIX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(CC)=NN(CC3C=CC=CC=3)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 291
• Topological Polar Surface Area: 17.8